Cas no 1081130-41-7 (2-benzyl-5-{5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-4-yl}-1,3,4-oxadiazole)

• Product Name: 2-benzyl-5-{5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-4-yl}-1,3,4-oxadiazole
• CAS No: 1081130-41-7
• MF: C₂₁H₂₁N₅O
• MW: 359.424343824387
• CID: 5385967
• Update Time: 2025-05-30

2-benzyl-5-{5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-4-yl}-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-5-[5-methyl-1-(4-propan-2-ylphenyl)triazol-4-yl]-1,3,4-oxadiazole
• 2-benzyl-5-{5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-4-yl}-1,3,4-oxadiazole

• Inchi： 1S/C21H21N5O/c1-14(2)17-9-11-18(12-10-17)26-15(3)20(23-25-26)21-24-22-19(27-21)13-16-7-5-4-6-8-16/h4-12,14H,13H2,1-3H3
• InChI Key： WUYMBDIUHZOZSI-UHFFFAOYSA-N
• SMILES： O1C(CC2=CC=CC=C2)=NN=C1C1=C(C)N(C2=CC=C(C(C)C)C=C2)N=N1

Additional information on 2-benzyl-5-{5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-4-yl}-1,3,4-oxadiazole

Research Brief on 2-benzyl-5-{5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-4-yl}-1,3,4-oxadiazole (CAS: 1081130-41-7)

Recent studies on the compound 2-benzyl-5-{5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-4-yl}-1,3,4-oxadiazole (CAS: 1081130-41-7) have highlighted its potential as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This heterocyclic compound, featuring a 1,3,4-oxadiazole core linked to a benzyl group and a triazole moiety, has garnered attention due to its unique structural properties and bioactivity. Researchers have focused on its synthesis, pharmacological evaluation, and mechanistic studies to explore its applications in treating various diseases.

The synthesis of 2-benzyl-5-{5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-4-yl}-1,3,4-oxadiazole involves multi-step organic reactions, including cyclization and click chemistry approaches. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in further biological studies. The compound's structural features, such as the presence of a triazole ring and an oxadiazole core, are known to contribute to its interaction with biological targets, making it a valuable candidate for drug discovery.

Pharmacological evaluations have revealed that this compound exhibits significant activity against a range of biological targets, including enzymes and receptors implicated in inflammatory and neoplastic diseases. In vitro studies have demonstrated its inhibitory effects on key signaling pathways, such as NF-κB and MAPK, which are critical in the regulation of immune responses and cell proliferation. These findings suggest its potential as an anti-inflammatory or anticancer agent, warranting further investigation in preclinical models.

Mechanistic studies have provided insights into the compound's mode of action, revealing its ability to modulate protein-protein interactions and enzyme activities. Molecular docking simulations have identified potential binding sites on target proteins, supporting the hypothesis that the compound's bioactivity is mediated through specific molecular interactions. These computational studies, combined with experimental data, have enhanced our understanding of its structure-activity relationship (SAR), guiding the design of more potent analogs.

In conclusion, 2-benzyl-5-{5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazol-4-yl}-1,3,4-oxadiazole represents a promising lead compound in drug discovery, with demonstrated bioactivity and a well-characterized synthetic route. Ongoing research aims to optimize its pharmacological properties and evaluate its efficacy in vivo, paving the way for its potential clinical application. Future studies should focus on addressing challenges related to bioavailability and toxicity to fully realize its therapeutic potential.